Cas no 56415-14-6 (2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride)

2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride is a synthetic organic compound featuring both amino and morpholine functional groups. Its molecular structure makes it a versatile intermediate in pharmaceutical and chemical synthesis, particularly in the development of active pharmaceutical ingredients (APIs). The hydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in various synthetic processes. The compound’s morpholine moiety contributes to its potential as a building block for bioactive molecules, including CNS-targeting agents. Its well-defined chemical properties ensure consistent performance in research and industrial applications. Suitable for controlled reactions, it is commonly utilized in academic and industrial laboratories for exploratory and process chemistry.
2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride structure
56415-14-6 structure
Product Name:2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride
CAS No:56415-14-6
MF:C9H19ClN2O2
MW:222.712361574173
MDL:MFCD13562067
CID:1079095
PubChem ID:56831846
Update Time:2025-10-21

2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride
    • MFCD13562067
    • 2-amino-3-methyl-1-(morpholin-4-yl)butan-1-one hydrochloride
    • 2-amino-3-methyl-1-morpholin-4-ylbutan-1-one;hydrochloride
    • 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanonehydrochloride
    • 2-Amino-3-methyl-1-morpholinobutan-1-one hydrochloride
    • EN300-25703880
    • CS-0242938
    • AKOS015848311
    • [2-Methyl-1-(morpholin-4-ylcarbonyl)propyl]amine hydrochloride
    • 56415-14-6
    • G86663
    • MDL: MFCD13562067
    • Inchi: 1S/C9H18N2O2.ClH/c1-7(2)8(10)9(12)11-3-5-13-6-4-11;/h7-8H,3-6,10H2,1-2H3;1H
    • InChI Key: DGJTWBDMXQXJKD-UHFFFAOYSA-N
    • SMILES: Cl.O1CCN(C(C(C(C)C)N)=O)CC1

Computed Properties

  • Exact Mass: 222.1135055g/mol
  • Monoisotopic Mass: 222.1135055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6Ų

2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride Pricemore >>

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Additional information on 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride

Comprehensive Overview of 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride (CAS No. 56415-14-6)

2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride (CAS No. 56415-14-6) is a specialized organic compound with a unique molecular structure, combining an amino group, a morpholine ring, and a butanone backbone. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and chemical synthesis. Researchers often explore its role as an intermediate in the synthesis of more complex molecules, particularly those targeting neurological and metabolic pathways.

The morpholine moiety in 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride contributes to its solubility and reactivity, making it a versatile building block in medicinal chemistry. Recent studies highlight its relevance in the design of novel therapeutics, especially in areas such as enzyme inhibition and receptor modulation. With the growing interest in small-molecule drugs and precision medicine, this compound has become a subject of inquiry among scientists seeking innovative solutions for unmet medical needs.

In the context of green chemistry and sustainable synthesis, CAS No. 56415-14-6 is also being evaluated for its environmental impact and efficiency in large-scale production. The pharmaceutical industry is increasingly focused on reducing waste and optimizing synthetic routes, and compounds like this are being scrutinized for their role in eco-friendly processes. Questions such as "How is 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride synthesized?" and "What are its applications in drug discovery?" are frequently searched, reflecting the compound's relevance in contemporary research.

From a technical perspective, the hydrochloride salt form of this compound enhances its stability and bioavailability, which are critical factors in pharmaceutical formulations. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for research and industrial use.

The rise of AI-driven drug discovery has further amplified interest in 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride. Computational models and machine learning algorithms are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the broader trend of integrating big data and cheminformatics into modern research workflows.

In summary, 2-Amino-3-methyl-1-(4-morpholinyl)-1-butanone hydrochloride (CAS No. 56415-14-6) represents a compelling area of study at the intersection of chemistry, pharmacology, and sustainability. Its multifaceted properties and applications continue to inspire innovation, making it a valuable subject for both academic and industrial research.

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